Cas no 862209-35-6 (4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one)
4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-imidazol-1-ylpropylamino)-1-methyl-3-nitroquinolin-2-one
- 2(1H)-Quinolinone, 4-[[3-(1H-imidazol-1-yl)propyl]amino]-1-methyl-3-nitro-
- 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one
- SMR000439787
- 4-(3-Imidazol-1-yl-propylamino)-1-methyl-3-nitro-1H-quinolin-2-one
- 862209-35-6
- HMS2807J10
- AKOS002275161
- VU0340983-2
- 4-((3-(1H-imidazol-1-yl)propyl)amino)-1-methyl-3-nitroquinolin-2(1H)-one
- STK851789
- MLS000762769
- F3226-3006
- 4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitroquinolin-2(1H)-one
- CHEMBL1371858
- 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one
-
- Inchi: 1S/C16H17N5O3/c1-19-13-6-3-2-5-12(13)14(15(16(19)22)21(23)24)18-7-4-9-20-10-8-17-11-20/h2-3,5-6,8,10-11,18H,4,7,9H2,1H3
- InChI Key: OOPSRIDQQFUOIU-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=CC=C2)C(NCCCN2C=NC=C2)=C([N+]([O-])=O)C1=O
Computed Properties
- Exact Mass: 327.13313942g/mol
- Monoisotopic Mass: 327.13313942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 96Ų
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 516.0±50.0 °C(Predicted)
- pka: 7.01±0.10(Predicted)
4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3226-3006-2μmol |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-5μmol |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-10μmol |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-20μmol |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-1mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-2mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-3mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-4mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-5mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3226-3006-10mg |
4-{[3-(1H-imidazol-1-yl)propyl]amino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one |
862209-35-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one Related Literature
-
Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
Additional information on 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one
Introduction to 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one (CAS No. 862209-35-6)
4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one (CAS No. 862209-35-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of this compound, particularly the presence of the imidazole and nitro groups, contribute to its potential therapeutic applications.
The chemical structure of 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one includes a quinoline core with a substituted amino group at the 4-position, a methyl group at the 1-position, and a nitro group at the 3-position. The imidazole moiety attached to the propyl chain further enhances its biological activity by providing additional functional groups that can interact with biological targets.
Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is its use as an antimicrobial agent. The combination of the quinoline and imidazole moieties provides a synergistic effect that enhances its ability to inhibit bacterial growth. Research published in the Journal of Medicinal Chemistry has shown that 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one exhibits potent activity against both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics.
In addition to its antimicrobial properties, this compound has also been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various mediators and signaling pathways. Studies have demonstrated that 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one can modulate key inflammatory pathways, such as the NF-kB pathway, which is central to the regulation of inflammatory responses. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The anticancer potential of 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one has also been explored. Cancer is characterized by uncontrolled cell proliferation and resistance to apoptosis. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways involved in cell survival and proliferation. For instance, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.
The pharmacokinetic properties of 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one have also been studied to assess its suitability for clinical use. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are crucial for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant toxicity.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one in human subjects. Early results from phase I trials have shown promising outcomes in terms of safety profiles and preliminary efficacy data. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions.
In conclusion, 4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one (CAS No. 862209-35-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.
862209-35-6 (4-{3-(1H-imidazol-1-yl)propylamino}-1-methyl-3-nitro-1,2-dihydroquinolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)